Cas no 220633-62-5 (Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)-)
220633-62-5 structure
Product Name:Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)-
CAS No:220633-62-5
MF:C7H10O2
MW:126.153102397919
CID:2836276
PubChem ID:10931439
Update Time:2025-04-21
Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)- Chemical and Physical Properties
Names and Identifiers
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- 220633-62-5
- SCHEMBL3881716
- DTXSID30448678
- Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)-
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- Inchi： 1S/C7H10O2/c8-4-1-7-2-5-9-6-3-7/h1,4H,2-3,5-6H2
- InChI Key： QPUKNSHGMFXCPU-UHFFFAOYSA-N
- SMILES： O1CC/C(=C/C=O)/CC1
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 26.3Ų
Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
220633-62-5 (Acetaldehyde, (tetrahydro-4H-pyran-4-ylidene)-) Related Products
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